1-[6-(3,3-Dimethyl-2-oxoazetidin-1-yl)pyridin-2-yl]-3,3-dimethylazetidin-2-one

• IUPAC Name: 1-[6-(3,3-dimethyl-2-oxoazetidin-1-yl)pyridin-2-yl]-3,3-dimethylazetidin-2-one
• InChI: InChI=1S/C15H19N3O2/c1-14(2)8-17(12(14)19)10-6-5-7-11(16-10)18-9-15(3,4)13(18)20/h5-7H,8-9H2,1-4H3
• InChI Key: YQLBAPBYJRWQJL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(C1=O)C2=NC(=CC=C2)N3CC(C3=O)(C)C)C
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol
• CAS No.: 303986-10-9

Description

1-[6-(3,3-Dimethyl-2-oxoazetidin-1-yl)pyridin-2-yl]-3,3-dimethylazetidin-2-one, or 1-6-DMPO, is a synthetic organic compound with potential applications in drug design and biochemical research. 1-6-DMPO is a member of the azetidinone family, which are compounds containing a five-membered ring with a nitrogen atom at the center. This compound has been studied for its potential as a drug candidate and for its role in biochemical research.

Scientific Research Applications

Synthesis and Biological Activity

• Antimicrobial and Antifungal Agents

  A series of pyrimidinones, oxazinones, and their derivatives, synthesized using citrazinic acid as a starting material, exhibited significant antibacterial and antifungal activities, suggesting the potential of these compounds in developing new antimicrobial agents (Hossan et al., 2012).

• Antidepressant and Nootropic Agents

  Schiff’s bases and 2-azetidinones derived from isonocotinyl hydrazone showed potential as antidepressant and nootropic agents, indicating their usefulness in central nervous system (CNS) related therapeutic applications (Thomas et al., 2016).

Chemical Synthesis and Applications

• Cycloaddition and Michael-Type Reactions

  Compounds involving pyrimidinones and azetidinones participate in cycloaddition and Michael-type reactions, highlighting their utility in synthetic organic chemistry for constructing complex molecular architectures (Walsh et al., 1989).

• Synthesis of Heterocyclic Compounds

  The synthesis of pyrazolopyrimidines and other heterocyclic derivatives from azetidinone-based compounds showcases their versatility as precursors in the synthesis of biologically active molecules (Rahmouni et al., 2016).

Supramolecular Chemistry and Material Science

• Supramolecular Structures

  The study of supramolecular structures constructed from pyrimidine derivatives emphasizes the importance of these compounds in understanding molecular packing, hydrogen bonding, and their potential implications in material science (Cheng et al., 2011).

• Nonlinear Optical (NLO) Properties

  Thiopyrimidine derivatives have been explored for their electronic, linear, and nonlinear optical properties, indicating their potential applications in optoelectronics and as NLO materials (Hussain et al., 2020).